(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-phenylbenzoate
Overview
Description
(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-phenylbenzoate, also known as KMUP-1, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields. It is a benzotriazine-based compound that has been synthesized through a simple and efficient method, and has shown promising results in several studies.
Scientific Research Applications
Peptide Synthesis
Related compounds have been used in the preparation and characterization of esters for solid-phase peptide synthesis . This suggests that “(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-phenylbenzoate” could potentially be used in peptide coupling reactions to create various peptides.
Antimicrobial Activity
Compounds with similar structures have shown significant antimicrobial activities . This implies that our compound of interest might also be explored for its efficacy against bacteria or fungi.
Antitumor Activity
Similar benzotriazin derivatives have been synthesized and tested for antitumor properties . This indicates a possibility that “(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-phenylbenzoate” could be investigated for its potential use in cancer treatment or research.
Molecular Synthesis
Research has been conducted on the synthesis of molecules using related triazin compounds . This points to a potential application of our compound in the synthesis of complex molecules for various scientific purposes.
Crystallography
Benzotriazin derivatives have been studied using X-ray crystallography to determine their structure . The compound might be used in crystallographic studies to understand its structure and properties better.
Mechanism of Action
Target of Action
Similar compounds have been used in peptide synthesis , suggesting that it may interact with amino acids or proteins.
Mode of Action
It’s known that similar benzotriazinyl esters are used in solid phase peptide synthesis . They may function as acylation agents, facilitating the formation of peptide bonds .
Biochemical Pathways
Given its potential role in peptide synthesis , it may influence protein synthesis and related pathways.
Result of Action
If it functions as an acylation agent in peptide synthesis , it could potentially influence protein structure and function.
properties
IUPAC Name |
(4-oxo-1,2,3-benzotriazin-3-yl)methyl 4-phenylbenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O3/c25-20-18-8-4-5-9-19(18)22-23-24(20)14-27-21(26)17-12-10-16(11-13-17)15-6-2-1-3-7-15/h1-13H,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFGPCVQNOZTDIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)OCN3C(=O)C4=CC=CC=C4N=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-phenylbenzoate | |
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